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Compound of Interest

Compound Name: Octanoic acid

Cat. No.: B3423189 Get Quote

A comparative analysis of octanoic acid (OA) and decanoic acid (DA) in U87MG glioblastoma

cells reveals distinct metabolic reprogramming. While OA pushes cells towards mitochondrial

ketone body production, DA predominantly stimulates cytosolic fatty acid synthesis, highlighting

a nuanced role for medium-chain fatty acids in cancer metabolism.

For researchers, scientists, and drug development professionals, understanding the intricate

metabolic landscape of glioblastoma is paramount for identifying novel therapeutic targets. This

guide provides an objective comparison of the metabolic effects of two medium-chain fatty

acids, octanoic acid (C8) and decanoic acid (C10), on the U87MG glioblastoma cell line. The

findings are based on a comprehensive metabolomics study that elucidates the differential

impact of these fatty acids on key cellular pathways.

Quantitative Metabolomic Changes: A Tale of Two
Fatty Acids
Treatment of U87MG glioblastoma cells with either octanoic acid or decanoic acid for 24

hours resulted in significant and distinct alterations in the cellular metabolome. The following

table summarizes the key quantitative changes in metabolites, highlighting the divergent

metabolic fates induced by each fatty acid. Data was acquired using a gas chromatography-

mass spectrometry (GC-MS)-based metabolomics approach.[1][2][3]
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Metabolic Pathway Metabolite
Change with
Octanoic Acid (C8)

Change with
Decanoic Acid
(C10)

Ketone Body

Metabolism
3-hydroxybutyrate Increased No significant change

Fatty Acid Synthesis Palmitic acid (C16:0) No significant change Increased

Stearic acid (C18:0) No significant change Increased

Glycolysis / Warburg

Effect
Lactate No significant change Increased

Citric Acid (TCA)

Cycle
Citrate Decreased Increased

α-Ketoglutarate No significant change Increased

Malate Decreased No significant change

Amino Acid

Metabolism
Glutamine -

Main substrate for

fatty acid synthesis

Glutamate No significant change Increased

Alanine No significant change Increased

Experimental Protocols
The metabolic profiles of U87MG glioblastoma cells treated with octanoic and decanoic acid

were determined using the following experimental workflow.

Cell Culture and Treatment
U87MG cells were cultured in Dulbecco’s Modified Eagle’s Medium (DMEM) supplemented

with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL

streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2. For the

experiments, cells were treated for 24 hours with either 250 µM octanoic acid or 250 µM

decanoic acid.
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Metabolite Extraction
After the 24-hour incubation period, the culture medium was removed, and cells were washed

with cold phosphate-buffered saline. Metabolites were extracted using a solution of methanol,

water, and chloroform. The polar metabolite-containing phase was collected for subsequent

analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The extracted metabolites were derivatized to increase their volatility for GC-MS analysis. The

derivatized samples were then injected into a gas chromatograph coupled to a mass

spectrometer. The resulting data was processed to identify and quantify the relative abundance

of each metabolite.

Statistical Analysis
Multivariate data analyses, including Principal Component Analysis (PCA) and Partial Least

Squares Discriminant Analysis (PLS-DA), were employed to identify significant differences in

the metabolic profiles between the control, octanoic acid-treated, and decanoic acid-treated

cells.[1]

Visualizing the Metabolic Shift
The following diagrams illustrate the key metabolic pathways affected by octanoic and

decanoic acid in glioblastoma cells, as well as the experimental workflow.
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Experimental Workflow for Glioblastoma Metabolomics
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Caption: Workflow for metabolomic analysis of glioblastoma cells.
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Metabolic Fate of Octanoic Acid (C8) in Glioblastoma
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Caption: Octanoic acid primarily fuels mitochondrial ketone body synthesis.
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Metabolic Fate of Decanoic Acid (C10) in Glioblastoma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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